Cas no 2153769-01-6 (Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester is a fluorinated carbamate derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a tert-butyl ester group, enhancing stability and facilitating controlled reactivity. The presence of a fluorophenyl moiety contributes to its utility in bioactive compound development, particularly in CNS-targeting molecules. The hydroxyl and carbamate functionalities offer versatile sites for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound’s well-defined stereochemistry and purity ensure reproducibility in research applications. Its balanced lipophilicity and steric properties may improve pharmacokinetic profiles in drug design. Suitable for use under controlled conditions in laboratory settings.
2153769-01-6 structure
Product Name:Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester
CAS No:2153769-01-6
MF:C14H20FNO3
MW:269.31190776825
CID:5890384
PubChem ID:150789627
Update Time:2025-06-09
Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester
- 2153769-01-6
- tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate
- EN300-4397641
-
- Inchi: 1S/C14H20FNO3/c1-9(16-13(18)19-14(2,3)4)12(17)10-7-5-6-8-11(10)15/h5-9,12,17H,1-4H3,(H,16,18)
- InChI Key: KDOSYUMZZCOABH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC(C)C(C1=CC=CC=C1F)O
Computed Properties
- Exact Mass: 269.14272166g/mol
- Monoisotopic Mass: 269.14272166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 392.9±37.0 °C(Predicted)
- pka: 11.94±0.46(Predicted)
Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4397641-0.05g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 0.05g |
$587.0 | 2025-03-15 | |
| Enamine | EN300-4397641-0.1g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 0.1g |
$615.0 | 2025-03-15 | |
| Enamine | EN300-4397641-0.25g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 0.25g |
$642.0 | 2025-03-15 | |
| Enamine | EN300-4397641-0.5g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 0.5g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-4397641-1.0g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 1.0g |
$699.0 | 2025-03-15 | |
| Enamine | EN300-4397641-2.5g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 | |
| Enamine | EN300-4397641-5.0g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-15 | |
| Enamine | EN300-4397641-10.0g |
tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate |
2153769-01-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-15 |
Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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